Cas no 1261447-76-0 (3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol)

• Product Name: 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol
• CAS No: 1261447-76-0
• MF: C₁₃H₉ClF₃NO₂
• MW: 303.664273023605
• CID: 4986510
• Update Time: 2025-06-08

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol

• Inchi： 1S/C13H9ClF3NO2/c14-10-6-5-8(7-19)18-12(10)9-3-1-2-4-11(9)20-13(15,16)17/h1-6,19H,7H2
• InChI Key： HYQKBLHVFJRGFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CO)N=C1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Additional information on 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol (CAS No. 1261447-76-0): An Overview of a Promising Compound in Pharmaceutical Research

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol (CAS No. 1261447-76-0) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its chloro, trifluoromethoxy, and pyridine functionalities, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol is composed of a pyridine ring substituted with a chloro group at the 3-position, a trifluoromethoxy-substituted phenyl group at the 2-position, and a hydroxymethyl group at the 6-position. This intricate arrangement of functional groups imparts the molecule with distinct physicochemical properties, such as high lipophilicity and enhanced metabolic stability, which are crucial for its biological activity.

In recent years, numerous studies have explored the potential therapeutic applications of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol. One of the most promising areas of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, this compound has shown potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases can lead to more effective and targeted treatments with fewer side effects.

Beyond its role as an enzyme inhibitor, 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol has also demonstrated anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. By modulating inflammatory responses, this compound has the potential to provide new therapeutic options for these conditions.

The pharmacokinetic profile of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates good membrane permeability, while its metabolic stability ensures that it remains active in the body for an extended period. These characteristics are essential for developing drugs with optimal therapeutic efficacy and safety profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol in various disease models. Preliminary results have been promising, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings underscore its potential as a novel therapeutic agent and highlight the importance of further research to fully explore its clinical applications.

In addition to its direct therapeutic effects, 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol has also shown promise as a lead compound for drug discovery. Its unique chemical structure provides a valuable starting point for the development of new derivatives with enhanced potency and selectivity. By modifying specific functional groups or introducing additional substituents, researchers can optimize the compound's properties to better suit specific therapeutic needs.

The synthesis of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol has been well-documented in the literature, providing chemists with robust methods to produce this compound on both laboratory and industrial scales. The synthetic route typically involves multi-step processes that include coupling reactions, halogenation, and functional group transformations. These methods have been optimized to ensure high yields and purity, making it feasible to produce large quantities of the compound for further research and development.

In conclusion, 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-6-methanol (CAS No. 1261447-76-0) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments for various diseases.